N-(3-chlorophenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C18H13ClN4O2S2/c1-10-20-16-17(27-10)15(13-6-3-7-26-13)22-23(18(16)25)9-14(24)21-12-5-2-4-11(19)8-12/h2-8H,9H2,1H3,(H,21,24)
• InChI Key: BWOUMLDZTVFUQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC(=CC=C3)Cl)C4=CC=CS4
• Molecular Formula: C18H13ClN4O2S2
• Molecular Weight: 416.9 g/mol
• CAS No.: 942004-81-1

Description

N-(3-chlorophenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C18H13ClN4O2S2 and its molecular weight is 416.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity Evaluation

Research on benzothiazole and pyridazinone derivatives, including compounds similar to N-(3-chlorophenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide, has shown potential antitumor activity. These compounds have been evaluated against a range of human tumor cell lines, indicating their possible use in cancer research and therapy (Yurttaş, Tay, & Demirayak, 2015).

Metabolic Stability Improvement

Studies have focused on enhancing the metabolic stability of compounds like this compound. By investigating various heterocyclic analogues, researchers aim to reduce metabolic deacetylation, thus improving the pharmacokinetic properties of these compounds for better therapeutic outcomes (Stec et al., 2011).

Antibacterial Activity

Compounds with a similar structure have been synthesized and evaluated for their antibacterial activity against both gram-positive and gram-negative bacteria. This research suggests the potential for these compounds to be developed into new antibacterial agents (Desai et al., 2008).

Ligand-Protein Interactions and Photovoltaic Efficiency

Research into benzothiazolinone acetamide analogs, which share structural features with this compound, includes studies on ligand-protein interactions and their potential use in dye-sensitized solar cells (DSSCs). These studies explore the electronic properties, light harvesting efficiency, and non-linear optical activity, suggesting applications in renewable energy and molecular docking studies (Mary et al., 2020).